Cas no 98334-84-0 (3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid)

• Product Name: 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
• CAS No: 98334-84-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD02320582
• CID: 812564
• PubChem ID: 329776422
• Update Time: 2025-04-19

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
• 3-(6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid(SALTDATA: FREE)
• 3-(6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-yl)-propionic acid
• 3-Pyridazinepropanoicacid, 1,4,5,6-tetrahydro-6-oxo-

• MDL： MFCD02320582
• Inchi： 1S/C7H10N2O3/c10-6-3-1-5(8-9-6)2-4-7(11)12/h1-4H2,(H,9,10)(H,11,12)
• InChI Key： BDGYTUXXYSPFCF-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)O)=NN1

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.44
• Refractive Index: 1.61
• PSA: 78.76000
• LogP: -0.11840

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones